Cas no 81331-60-4 (1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol)

1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol structure
81331-60-4 structure
Product Name:1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol
CAS No:81331-60-4
MF:C12H25NO5
MW:263.330604314804
CID:704142
PubChem ID:3766445
Update Time:2025-04-19

1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol
    • 2-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)ethanol
    • AKOS022140426
    • Oprea1_128018
    • SCHEMBL16604261
    • DTXSID30396125
    • 81331-60-4
    • SR-01000389990-1
    • SR-01000389990
    • Inchi: 1S/C12H25NO5/c14-4-1-13-2-5-15-7-9-17-11-12-18-10-8-16-6-3-13/h14H,1-12H2
    • InChI Key: NERABKXQXDJKRF-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCOCCN(CCO)CC1

Computed Properties

  • Exact Mass: 263.17327290g/mol
  • Monoisotopic Mass: 263.17327290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 60.4Ų

1,4,7,10-Tetraoxa-13-azacyclopentadecane-13-ethanol Related Literature

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